Cas no 2703775-05-5 (Lithium(1+) 2-(quinoxalin-2-yl)acetate)

• Product Name: Lithium(1+) 2-(quinoxalin-2-yl)acetate
• CAS No: 2703775-05-5
• MF: C₁₀H₇LiN₂O₂
• MW: 194.115782022476
• MDL: MFCD34550850
• CID: 5616013
• PubChem ID: 165945121
• Update Time: 2025-06-10

Lithium(1+) 2-(quinoxalin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2703775-05-5
• EN300-33050881
• lithium(1+) 2-(quinoxalin-2-yl)acetate
• 2-Quinoxalineacetic acid, lithium salt (1:1)
• Lithium 2-(quinoxalin-2-yl)acetate
• Lithium(1+) 2-(quinoxalin-2-yl)acetate

• MDL： MFCD34550850
• Inchi： 1S/C10H8N2O2.Li/c13-10(14)5-7-6-11-8-3-1-2-4-9(8)12-7;/h1-4,6H,5H2,(H,13,14);/q;+1/p-1
• InChI Key： LSYMKLVWYLHNOW-UHFFFAOYSA-M
• SMILES： [O-]C(CC1=CN=C2C=CC=CC2=N1)=O.[Li+]

Computed Properties

• Exact Mass: 194.06675590g/mol
• Monoisotopic Mass: 194.06675590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Additional information on Lithium(1+) 2-(quinoxalin-2-yl)acetate

Lithium(1+) 2-(quinoxalin-2-yl)acetate (CAS No. 2703775-05-5): A Comprehensive Overview

Lithium(1+) 2-(quinoxalin-2-ylacetate), identified by the CAS number 2703775-05-5, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique pharmacological properties, making it a subject of extensive study in drug development and therapeutic applications. The quinoxalin moiety, a prominent feature in its structure, is known for its versatility in medicinal chemistry, contributing to the compound's potential as an active pharmaceutical ingredient (API).

The chemical structure of Lithium(1+) 2-(quinoxalin-2-ylacetate) consists of a lithium cation coordinated with an acetic acid derivative substituted at the 2-position with a quinoxalin ring. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the lithium ion further enhances its pharmacological profile, suggesting potential applications in neurological and psychiatric disorders.

In recent years, there has been growing interest in the development of novel therapeutics targeting central nervous system (CNS) disorders. Lithium compounds have long been recognized for their efficacy in treating conditions such as bipolar disorder and depression. The unique combination of lithium and the quinoxalin scaffold in Lithium(1+) 2-(quinoxalin-2-ylacetate) may offer improved pharmacokinetic properties and reduced side effects compared to traditional lithium-based treatments.

Current research indicates that the Lithium(1+) ion plays a crucial role in modulating intracellular signaling pathways, particularly those involving glycogen synthase kinase-3 (GSK-3) and cyclic AMP-dependent protein kinase (PKA). These pathways are implicated in various neurological conditions, making Lithium(1+) 2-(quinoxalin-2-ylacetate) a promising candidate for further investigation. Preclinical studies have demonstrated its potential in attenuating neuroinflammation and protecting against oxidative stress, which are key pathological mechanisms in neurodegenerative diseases.

The quinoxalin-based moiety is also known for its ability to cross the blood-brain barrier, facilitating its access to CNS targets. This property is particularly advantageous for developing treatments that require direct action on neural tissues. Additionally, the acetic acid derivative component may contribute to the compound's solubility and bioavailability, enhancing its therapeutic efficacy.

Emerging evidence suggests that Lithium(1+) 2-(quinoxalin-2-ylacetate) may have broader applications beyond CNS disorders. Studies are exploring its potential role in modulating immune responses and reducing inflammation, which could make it relevant for treating autoimmune diseases and chronic inflammatory conditions. The compound's ability to interact with multiple biological targets makes it a versatile tool for investigating complex disease mechanisms.

In terms of synthesis, Lithium(1+) 2-(quinoxalin-2-ylacetate) can be prepared through multi-step organic reactions involving the functionalization of the quinoxalin ring and subsequent coordination with lithium ions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic approaches are continually being refined to improve efficiency and scalability for industrial production.

The safety profile of Lithium(1+) 2-(quinoxalin-2-ylacetate) is another critical aspect that has been thoroughly evaluated in preclinical studies. While lithium compounds are generally well-tolerated, potential side effects need to be carefully monitored during clinical trials. Research efforts are focused on understanding the molecular basis of these effects and developing strategies to mitigate them. This includes exploring formulations that enhance selectivity or reduce systemic exposure.

The regulatory landscape for new pharmaceuticals requires rigorous testing to ensure both safety and efficacy before market approval. Lithium(1+) 2-(quinoxalin-2-ylacetate) is currently undergoing preclinical evaluations to gather the necessary data for regulatory submissions. These studies aim to provide comprehensive evidence supporting its therapeutic potential and establishing dosing regimens that maximize benefits while minimizing risks.

In conclusion, Lithium(1+) 2-(quinoxalin-2-ylacetate) represents a significant advancement in the field of medicinal chemistry. Its unique structure combines the known benefits of lithium therapy with the innovative properties of the quinoxalin scaffold, offering new possibilities for treating neurological and other diseases. As research progresses, this compound holds promise for improving patient outcomes through targeted therapeutic interventions.